![molecular formula C13H11N3O B5654085 N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine](/img/structure/B5654085.png)
N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine" falls within the class of benzoxadiazoles, which are heterocyclic compounds containing a benzene ring fused to a 1,2,4-oxadiazole. These compounds are of interest due to their diverse biological activities and potential in drug development, although our focus will exclude direct drug applications.
Synthesis Analysis
The synthesis of related benzoxadiazole compounds often involves reactions such as aminomethylation, which can be achieved using molecular sieves and sonication as green chemistry tools for good yield production (Nimbalkar et al., 2016). Another method for synthesizing 2,1,3-benzoxadiazole derivatives includes fluorogenic tagging with various reagents in the presence of activation agents, indicating the versatility in functionalizing the benzoxadiazole core (Toyo’oka et al., 1991).
Molecular Structure Analysis
The molecular structure of benzoxadiazoles can be analyzed through techniques like X-ray diffraction, NMR spectroscopy, and molecular docking studies. These analyses help in understanding the compound's geometry, electron distribution, and potential interaction sites for biological activity (Saegusa et al., 1994).
Chemical Reactions and Properties
Benzoxadiazoles undergo various chemical reactions, including ring transformations, to form other heterocyclic compounds. For example, treatment of benzoxazoles with primary amines can lead to the formation of thiazoles, showcasing the reactivity and functional versatility of the oxadiazole ring (Kalcheva et al., 1993).
properties
IUPAC Name |
N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-9-5-2-3-6-10(9)14-11-7-4-8-12-13(11)16-17-15-12/h2-8,14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFVNYLDWWHJUQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=CC=CC3=NON=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.